Cas no 1396799-63-5 (4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide)

• Product Name: 4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide
• CAS No: 1396799-63-5
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 6446178
• PubChem ID: 71782230
• Update Time: 2025-07-02

4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide
• Benzamide, 4-cyano-N-(3-hydroxy-3-phenylpropyl)-

• Inchi： 1S/C17H16N2O2/c18-12-13-6-8-15(9-7-13)17(21)19-11-10-16(20)14-4-2-1-3-5-14/h1-9,16,20H,10-11H2,(H,19,21)
• InChI Key： SNRNEYAVXRUKRI-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C1=CC=CC=C1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 555.0±50.0 °C(Predicted)
• pka: 13.99±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide

Professional Introduction to 4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide (CAS No. 1396799-63-5)

4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide, a compound with the chemical identifier CAS No. 1396799-63-5, represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The benzamide core, combined with the cyano and hydroxyphenylpropyl substituents, presents a promising scaffold for developing novel therapeutic agents.

The structural composition of 4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide is pivotal in understanding its biological activity and pharmacological properties. The presence of a cyano group at the fourth position of the benzamide ring introduces a polar character, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the hydroxy group on the 3-hydroxy-3-phenylpropyl chain contributes to hydrogen bonding capabilities, which are crucial for binding to specific enzymes or receptors.

In recent years, there has been a growing emphasis on developing small-molecule inhibitors that target various disease pathways. The benzamide moiety is particularly well-studied for its role in modulating enzyme activity, particularly in cases involving proteases and kinases. The compound 4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide has been explored in several preclinical studies for its potential to inhibit specific targets associated with inflammatory diseases and cancer.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further derivatization and optimization. The flexibility of the 3-hydroxy-3-phenylpropyl side chain allows for modifications that can fine-tune its pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have been particularly interested in exploring analogs that enhance binding affinity while minimizing off-target effects.

The cyano group in the structure also offers opportunities for further functionalization. It can be reduced to an amine or converted into other functional groups, enabling the synthesis of a diverse array of derivatives. These modifications can be tailored to improve solubility, enhance tissue penetration, or alter metabolic pathways, thereby expanding the therapeutic window of the compound.

Recent advancements in computational chemistry have accelerated the process of identifying promising candidates like 4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide. High-throughput virtual screening (HTVS) and molecular docking studies have been instrumental in predicting binding interactions with biological targets. These computational approaches have helped researchers prioritize compounds for experimental validation, significantly reducing the time and cost associated with drug discovery.

In vitro studies have demonstrated that derivatives of benzamide can exhibit potent inhibitory effects on various enzymes involved in disease pathways. For instance, some analogs have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation and pain management. The hydroxy group on the side chain appears to play a critical role in modulating binding affinity and specificity.

The pharmacological profile of 4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide is further influenced by its ability to cross cell membranes due to its lipophilic nature. This characteristic is essential for achieving therapeutic concentrations at target sites within the body. Additionally, the compound's stability under various physiological conditions enhances its potential as a viable drug candidate.

One area where this compound shows particular promise is in the treatment of neurological disorders. Benzamides have been investigated for their potential to modulate neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA). The cyano group may enhance interactions with GABA receptors, leading to potential therapeutic benefits in conditions such as epilepsy and anxiety disorders.

Epidemiological studies have also highlighted the importance of compounds with similar structural motifs in addressing chronic diseases. The benzamide scaffold is known for its versatility in targeting multiple disease pathways simultaneously. This multitarget approach can lead to synergistic effects, improving treatment outcomes and reducing side effects associated with single-target therapies.

The synthesis of 4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have enabled researchers to produce high-purity samples suitable for biochemical studies. The availability of synthetic methodologies has been crucial in facilitating further exploration of this compound's potential applications.

Ongoing research continues to uncover new aspects of this compound's biological activity. Studies are focusing on understanding how structural modifications affect pharmacokinetic properties and how these changes translate into therapeutic efficacy. The integration of experimental data with computational modeling has provided valuable insights into optimizing drug-like properties.

The future prospects for 4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide are bright, with several clinical trials already underway or planned. These trials aim to evaluate its safety and efficacy in treating various conditions ranging from inflammatory diseases to cancer. The compound's unique structural features make it an attractive candidate for further development by pharmaceutical companies seeking novel therapeutic agents.

In conclusion, 4-cyano-N-(3-hydroxy-3-phenylpropyl)benzamide (CAS No. 1396799-63-5) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.